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Compound of Interest

2-Aminoisonicotinic acid
Compound Name:

hydrochloride
CAS No.: 1185560-43-3
Cat. No.: B1371605

Get Quote

Executive Summary & Chemical Identity

This guide provides an authoritative, step-by-step protocol for the disposal of 2-
Aminoisonicotinic acid hydrochloride (also known as 2-Aminopyridine-4-carboxylic acid
hydrochloride).[1] Improper handling of pyridine derivatives can lead to environmental
contamination and regulatory non-compliance. This substance combines the properties of an
organic amine, a carboxylic acid, and a hydrochloride salt, requiring specific segregation
strategies to prevent accidental mobilization of toxic pyridine byproducts.

Chemical Profile
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Property

Detail

Chemical Name

2-Aminoisonicotinic acid hydrochloride

Synonyms

2-Aminopyridine-4-carboxylic acid HCI; 2-

Amino-4-pyridinecarboxylic acid hydrochloride

CAS Number

13362-28-2 (Free acid); Note: HCl salt is a

derivative

Molecular Formula

CeHeN202[1][2][3][41[51[6][71[8][°] - HCI

Physical State

Crystalline solid (Off-white to yellow)

Solubility

Soluble in water (Acidic pH); Soluble in DMSO

Hazard Assessment & Safety Architecture

Before initiating disposal, you must establish a safety perimeter. The hydrochloride salt nature

implies potential acidity in moisture or solution, which necessitates specific PPE beyond

standard organic handling.

| : . PPE) .

Protection Zone

Requirement

Rationale

Respiratory

N95 or P100 Respirator

Prevents inhalation of fine dust
which is a respiratory irritant
(H335).[1]

Nitrile Gloves (Double gloving

Prevents skin absorption and

Dermal
recommended) irritation (H315).[1]

Protects against severe eye
Ocular Chemical Safety Goggles irritation (H319) and acidic

dust.[1]

Standard barrier protection
Body Lab Coat & Closed-toe Shoes ) ) )

against solid spills.[1]

Incompatibility Alert
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» Strong Oxidizers: Reaction may generate toxic nitrogen oxides (NOXx).

e Strong Bases: Neutralization is exothermic and may liberate the free amine, potentially
altering volatility or solubility profiles.

Waste Segregation Logic (Visualized)

Effective disposal begins with segregation.[10] Mixing this compound with incompatible
streams (like oxidizers) creates immediate physical hazards.
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Waste Generation

Determine Physical State

Solid Waste Liquid Waste
(Pure powder, contaminated debris) (Solutions)

(Stream A: Solid Hazardous Waste) Solvent Type?

(Label: Toxic, Irritant)

Water-based \ Solvent-based

Aqueous Solution Organic Solvent

Halogenated?

Stream B: Aqueous Waste
(Check pH, Label: Toxic)

No (e.g., MeOH, EtOH) Yes (e.g., DCM, Chloroform)

Stream C: Non-Halogenated Organic Stream D: Halogenated Organic
(If solvent is non-hal) (If solvent is halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Aminoisonicotinic acid hydrochloride waste
streams to ensure regulatory compliance and chemical safety.

Detailed Disposal Protocols
Protocol A: Solid Waste Disposal
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Use this for: Expired pure chemicals, contaminated weighing boats, paper towels from spill

cleanup.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste drum. Avoid metal containers due to the potential corrosivity of the hydrochloride
salt.

Bagging: Place the material inside a clear, sealable plastic bag (secondary containment)
before placing it into the waste container. This minimizes dust generation upon reopening the
drum.

Labeling: Affix a hazardous waste label.

o Constituents: "2-Aminoisonicotinic acid hydrochloride, solid debris.”

o Hazards: Check "Toxic" and "Irritant."”

Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

Protocol B: Aqueous Solution Disposal

Use this for: Reaction byproducts dissolved in water or buffer.

pH Check: The hydrochloride salt will lower the pH of the solution.
o Action: Test pH with a strip. If pH < 2, the waste is classified as Corrosive (D002).

o Neutralization (Optional but Recommended): Slowly adjust pH to 5-9 using a dilute base
(e.g., Sodium Bicarbonate). Caution: This may cause the free acid to precipitate out of
solution. If precipitation occurs, treat the entire mixture as a slurry/solid waste (Protocol A)
or a mixed chemical liquid stream.

Container: Use a glass or HDPE liquid waste bottle.
Labeling: "Aqueous Waste with Pyridine Derivatives."

o Hazards: "Toxic," "Irritant,” (and "Corrosive" if not neutralized).
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Protocol C: Organic Solvent Disposal

Use this for: Mother liquors or HPLC waste containing the compound.
e Segregation: Determine the primary solvent.

o Halogenated (e.g., DCM): Dispose of in the Halogenated Waste stream. The chloride in
the salt does not automatically make a non-halogenated solvent "halogenated,” but if the
carrier solvent is halogenated, it must go here.

o Non-Halogenated (e.g., Methanol, DMSO): Dispose of in the Non-Halogenated/Flammable
Waste stream.

o Compatibility: Ensure no strong acids or oxidizers are already present in the solvent waste
container.

e Labeling: List all solvents and "Trace 2-Aminoisonicotinic acid HCI."

Regulatory Compliance & RCRA Classification
RCRA Status

Under the US EPA Resource Conservation and Recovery Act (RCRA):

o Pyridine (D038): Pyridine is a listed hazardous waste.[9] While 2-Aminoisonicotinic acid is a
pyridine derivative, it does not automatically carry the D038 code unless it exhibits the
Toxicity Characteristic Leaching Procedure (TCLP) limit for pyridine or is specifically listed
(P/U lists).

o Determination: As a laboratory chemical, it is best managed as a Non-Specific Hazardous
Waste unless testing proves it non-hazardous.

o Waste Codes:

o

If pH < 2: D002 (Corrosivity).[11]

[¢]

If ignitable solvent used: D001 (Ignitability).[9][11]

Default classification for solid: Hazardous Waste, Solid, N.O.S. (Not Otherwise Specified).

o
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Labeling Requirements

Every container must include:

The words "Hazardous Waste."[10][11][12][13]

Full chemical name (No abbreviations/formulas).

Date of accumulation start.[6][7]

Specific hazard warnings (e.g., "Irritant,” "Acidic").

Emergency Response: Spills

In the event of a spill during the disposal process:

» Evacuate & Ventilate: If dust is airborne, clear the immediate area.

o PPE Up: Don N95 respirator, goggles, and double gloves.

o Containment:

o Solid: Cover with a damp paper towel to prevent dust dispersion, then sweep carefully.
o Liquid: Absorb with vermiculite or a commercial acid-neutralizing spill pad.

o Decontamination: Wipe the surface with a mild soap solution (alkaline detergent helps
neutralize the acid salt) followed by water.

e Disposal: Place all cleanup materials into the Solid Waste container (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1371605?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371605?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

